2-(4-Bromophenyl)-1H-benzo[d]imidazol-5-amine

• IUPAC Name: 2-(4-bromophenyl)-3H-benzimidazol-5-amine
• InChI: InChI=1S/C13H10BrN3/c14-9-3-1-8(2-4-9)13-16-11-6-5-10(15)7-12(11)17-13/h1-7H,15H2,(H,16,17)
• InChI Key: PARXWVITUBCUEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(N2)C=C(C=C3)N)Br
• Molecular Formula: C13H10BrN3
• Molecular Weight: 288.14 g/mol

Description

Synthesis Analysis

• Nickel-Catalyzed Cyclization : Fang et al. reported a protocol for the cyclization of amido-nitriles to form disubstituted imidazoles. The reaction conditions allowed for the inclusion of various functional groups, resulting in 2,4-disubstituted NH-imidazoles .

Molecular Structure Analysis

The molecular structure of 2-(4-Bromophenyl)-1H-benzo[d]imidazol-5-amine consists of a benzimidazole core with a 4-bromophenyl substituent. The empirical formula is C₉H₈BrN₃ .

Chemical Reactions Analysis

While there are limited studies on this specific compound, related work by Tang et al. reported the synthesis of 2,4,5-trisubstituted NH-imidazoles. The reaction proceeded without the need for a catalyst, allowing for the inclusion of aromatic and heteroaromatic substituents .

Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis of Benzimidazoles : A study by Lygin and Meijere (2009) and another by Lygin and Meijere (2010) describe the reaction of o-Bromophenyl isocyanide with primary amines under CuI catalysis to produce 1-substituted benzimidazoles. This process highlights a method for the synthesis of benzimidazole derivatives, potentially including compounds like 2-(4-Bromophenyl)-1H-benzo[d]imidazol-5-amine.
• Microwave-Assisted Synthesis : Chanda et al. (2012) demonstrated a microwave-assisted synthetic approach to create benzo[d]oxazol-5-yl-1H-benzo[d]imidazole derivatives on ionic liquid support Chanda, Maiti, Tseng, & Sun (2012). This method could be applicable for synthesizing variants of this compound.

Applications in Material Science

• Electrochromic Properties of Conducting Polymers : Research by Akpinar, Nurioglu, & Toppare (2012) explored the influence of hydrogen bonding on the electrochromic properties of conducting polymers using derivatives of benzimidazole Akpinar, Nurioglu, & Toppare (2012). This study suggests potential applications of benzimidazole derivatives like this compound in developing advanced materials with specific optical properties.

Antimicrobial Activity

• Antimicrobial Applications : Reddy & Reddy (2010) synthesized novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines and evaluated their antimicrobial activity Reddy & Reddy (2010). These compounds showed significant antibacterial and antifungal activities, suggesting a potential application of this compound in developing new antimicrobial agents.

Dyeing Applications

• Dyeing Polyester Fabric : Chaudhari (2017) synthesized heteroaryl azo dyes using derivatives of benzimidazole for dyeing polyester fabric Chaudhari (2017). This indicates the use of benzimidazole derivatives, like the compound , in textile industries for creating dyes with specific properties.

Pharmaceutical Research

• Pharmacological Activity : Ivachtchenko et al. (2019) studied the synthesis and pharmacological activity of benzimidazole derivatives Ivachtchenko et al. (2019). While the specific application to this compound isn't directly mentioned, the broader category of benzimidazole derivatives shows promise in medicinal chemistry.